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Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of the
monoazo dye, Acid Yellow 61 (C.I. 18968). Due to the limited availability of specific published
guantitative spectroscopic data for Acid Yellow 61, this guide utilizes data from the structurally
similar and well-characterized Acid Yellow 17 as a representative analogue to illustrate the
dye's expected spectroscopic behavior. This document outlines the fundamental principles of
UV-Visible absorption and fluorescence spectroscopy and provides detailed, generalized
experimental protocols for the characterization of such dyes. Furthermore, this guide includes
key identification and safety information for Acid Yellow 61 to ensure its proper handling and
use in a research environment.

Introduction to Acid Yellow 61

Acid Yellow 61, identified by the CAS number 12217-38-8 and Colour Index number 18968, is
a synthetic organic compound belonging to the single azo class of dyes.[1] It presents as a
yellow powder that is soluble in water.[1][2] Its primary applications are in the dyeing of wool,
silk, and polyamide fibers, as well as in the coloring of leather.[3][4] While some sources
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indicate that Acid Yellow 61 is a fluorescent dye, specific quantitative data on its photophysical
properties are not readily available in published literature.

Chemical and Physical Properties

A summary of the key identification and physical properties of Acid Yellow 61 is presented in
Table 1.

Table 1: Chemical and Physical Properties of Acid Yellow 61

Property Value Reference(s)

Benzenesulfonic acid, 2,5-
dichloro-4-[4,5-dihydro-3-
) methyl-5-oxo-4-[[2-
Chemical Name ] [5]
[(ethylphenylamino)sulfonyl]ph

enyllazo]-1H-pyrazol-1-yl]-,

sodium salt
C.l. Name Acid Yellow 61 [1][6]
C.l. Number 18968 [1][41[6]
CAS Number 12217-38-8 [1][4][6]
Molecular Formula C24H20Cl2NsNaOeS:2 [1][4][6]
Molecular Weight 632.47 g/mol [1][4116]
Appearance Yellow Powder [11[2]
Solubility Soluble in water [1][2]

Spectroscopic Characterization

The spectroscopic properties of a dye are fundamental to understanding its color, photostability,
and potential applications in various scientific fields. The key techniques for characterizing dyes
like Acid Yellow 61 are UV-Visible (UV-Vis) absorption spectroscopy and fluorescence
spectroscopy.
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UV-Visible Absorption Spectroscopy

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of
the electromagnetic spectrum. The wavelength of maximum absorption (Amax) corresponds to
the energy required to promote an electron from the ground state to an excited state. For azo
dyes, these absorptions are typically due to t — 1m* and n — 1* electronic transitions within the
chromophore.

Fluorescence Spectroscopy

Fluorescence is the emission of light by a substance that has absorbed light or other
electromagnetic radiation. After a molecule absorbs energy and is promoted to an excited
electronic state, it can return to the ground state by emitting a photon. The emitted light is of a
longer wavelength (lower energy) than the absorbed light, a phenomenon known as the Stokes
shift. The fluorescence emission spectrum provides the wavelength of maximum emission
(Aem).

Representative Spectroscopic Data (Analogue: Acid
Yellow 17)

Due to the absence of specific quantitative spectroscopic data for Acid Yellow 61 in the
literature, this section presents data for Acid Yellow 17, a structurally related monoazo dye, to
serve as a representative example.

Table 2: Spectroscopic Properties of Representative Analogue (Acid Yellow 17)
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Transition
Parameter Wavelength (nm) . Reference(s)
Assignment
UV-Vis Absorption )
224 T - T* (primary) [1]

Maxima (Amax)

254 T - TU* (Secondary) [1]
400 n - m* [1][6]
Fluorescence

Emission Maxima 295

(Aem)

[1]

306

[1]

412

[1]

437

[1]

Another related compound, Acid Yellow 23 (Tartrazine), has a maximum absorption wavelength

(Amax) of approximately 428 nm.[7]

Experimental Protocols

The following sections provide detailed, generalized methodologies for the spectroscopic

analysis of acid dyes like Acid Yellow 61.

General Workflow for Spectroscopic Analysis

The general workflow for the spectroscopic characterization of a dye involves sample

preparation, instrument setup, data acquisition, and data analysis.
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A diagram illustrating the general workflow for the spectroscopic analysis of a fluorescent dye.
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Protocol for UV-Visible Spectroscopy

o Materials and Instrumentation:

o

o

[¢]

[¢]

[e]

Acid Yellow 61 powder

Deionized water or other appropriate solvent

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

Dual-beam UV-Vis spectrophotometer

e Procedure:

. Stock Solution Preparation: Accurately weigh a small amount of Acid Yellow 61 and

dissolve it in a known volume of deionized water in a volumetric flask to prepare a stock
solution of known concentration (e.g., 1073 M).

. Working Solution Preparation: Perform serial dilutions of the stock solution to prepare a

series of working solutions with concentrations in the range of 1076 to 10-5 M.

. Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up. Set the

desired wavelength range for scanning (e.g., 200-800 nm).

. Blank Measurement: Fill a quartz cuvette with the solvent (deionized water) and place it in

both the sample and reference holders of the spectrophotometer. Run a baseline
correction or "zero" the instrument.

. Sample Measurement: Empty the sample cuvette, rinse it with one of the working

solutions, and then fill it with the same solution. Place the cuvette in the sample holder and
record the absorption spectrum.

. Repeat: Repeat the measurement for all working solutions.

. Data Analysis: From the spectra, determine the wavelength(s) of maximum absorbance

(Amax). If a series of concentrations were used, a calibration curve of absorbance vs.
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concentration can be plotted to determine the molar absorptivity (€) according to the Beer-
Lambert law (A = €bc).

Protocol for Fluorescence Spectroscopy

e Materials and Instrumentation:
o Acid Yellow 61 solutions (prepared as for UV-Vis)
o Quartz fluorescence cuvettes (1 cm path length, four polished sides)
o Spectrofluorometer
e Procedure:
1. Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.

2. Blank Measurement: Fill a cuvette with the solvent and record its emission spectrum to
check for any background fluorescence.

3. Excitation Spectrum: Place a dilute solution of Acid Yellow 61 in the sample holder. Set
the emission monochromator to the expected Aem (if known from a preliminary scan) and
scan a range of excitation wavelengths. The resulting spectrum will show the wavelengths
of light that are most effective at exciting the dye, with the peak being the excitation
maximum (Aex).

4. Emission Spectrum: Set the excitation monochromator to the Aex determined in the
previous step (or the Amax from the UV-Vis spectrum). Scan a range of emission
wavelengths, starting from a wavelength slightly longer than the excitation wavelength.
The resulting spectrum will show the fluorescence emission profile, and the peak will be
the emission maximum (Aem).

5. Data Analysis: Identify the Aex and Aem from the spectra. The Stokes shift can be
calculated as the difference between Aem and Aex (or Amax).

Safety and Handling
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A Safety Data Sheet (SDS) for a similar monoazo dye, "Acid Dye Sun Yellow," indicates that
these types of dyes may be harmful if swallowed.[8][9] It is recommended to wear protective
gloves, clothing, and eye protection when handling Acid Yellow 61.[8][9] Avoid creating dust
and ensure thorough washing after handling.[8][9] In case of eye contact, rinse cautiously with
water for several minutes.[8][9] If on skin, wash with plenty of soap and water.[8][9]

Conclusion

This technical guide provides a foundational understanding of the spectroscopic properties of
Acid Yellow 61, supplemented with representative data from a closely related analogue, Acid
Yellow 17. The detailed experimental protocols offer a practical framework for researchers to
conduct their own spectroscopic analysis of this and similar dyes. Accurate characterization of
the UV-Vis absorption and fluorescence properties is crucial for the effective application of Acid
Yellow 61 in scientific research and industrial processes. It is recommended that researchers
perform their own spectroscopic measurements to obtain precise data for their specific
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Properties of Acid Yellow 61: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622547/docs#spectroscopic-properties-of-acid-
yellow-61-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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